Cas no 1806014-39-0 (3-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806014-39-0
• MF: C₈H₄BrF₄NO₂
• MW: 302.020475387573
• CID: 4829860
• Update Time: 2025-06-12

3-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4BrF4NO2/c9-2-4-1-6(16-8(11,12)13)5(3-15)14-7(4)10/h1,3H,2H2
• InChI Key： GFYMAMZUDHWKPY-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C=O)C(=C1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 3-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

Professional Introduction to 3-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806014-39-0)

3-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde is a highly versatile and significant compound in the field of chemical and pharmaceutical research. With the CAS number 1806014-39-0, this molecule has garnered considerable attention due to its unique structural features and potential applications in drug development and synthetic chemistry. The presence of both bromomethyl and trifluoromethoxy substituents makes it an invaluable intermediate for constructing complex molecular architectures, particularly in the synthesis of bioactive compounds.

The compound's structure consists of a pyridine core, which is a common scaffold in many pharmacologically active molecules. The pyridine ring is functionalized with a bromomethyl group at the 3-position, a fluoro atom at the 2-position, and a trifluoromethoxy group at the 5-position, along with a formyl group at the 6-position. This specific arrangement of substituents endows the molecule with distinct chemical properties that make it suitable for various synthetic transformations.

In recent years, there has been growing interest in the development of fluorinated heterocycles due to their enhanced metabolic stability, improved binding affinity, and better pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into organic molecules can significantly alter their electronic and steric properties, leading to more effective biological activity. The compound 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde exemplifies this trend by incorporating both fluoro and trifluoromethoxy groups, which are known to enhance the bioactivity of pharmaceutical agents.

The bromomethyl group in this compound serves as a reactive handle for further functionalization. It can be easily transformed into other functional groups such as alcohols, amines, or thiols through nucleophilic substitution reactions. This reactivity makes it an excellent starting material for constructing more complex molecules, including heterocyclic derivatives that have potential therapeutic applications.

The synthesis of 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the bromination of a pre-functionalized pyridine derivative followed by selective fluorination and methoxylation. These steps showcase the compound's role as a key intermediate in the synthesis of fluorinated pyridines, which are increasingly being explored in medicinal chemistry.

In the realm of drug discovery, this compound has shown promise in various therapeutic areas. For instance, fluorinated pyridines have been identified as important motifs in kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The presence of both bromomethyl and trifluoromethoxy groups provides multiple opportunities for further derivatization, allowing chemists to fine-tune the properties of these molecules for specific biological targets.

The formyl group at the 6-position of 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-6-carboxaldehyde also contributes to its versatility. It can participate in condensation reactions with various nucleophiles to form amides, esters, or other functional derivatives. These reactions are fundamental in pharmaceutical synthesis, enabling the creation of diverse libraries of compounds for high-throughput screening.

The impact of fluorine substitution on the electronic properties of heterocyclic compounds has been extensively studied. The electron-withdrawing nature of fluorine atoms can enhance the reactivity of adjacent functional groups, making them more susceptible to further modifications. This phenomenon is particularly useful in designing molecules with optimized pharmacological profiles. The compound's structure exemplifies how strategic placement of fluorine atoms can modulate molecular properties to achieve desired biological effects.

bromomethyl)-2-fluoro-5-()pyridine-6-carboxaldehyde>. By leveraging molecular modeling techniques, researchers can predict the binding modes and interactions of these compounds with biological targets, thereby accelerating the drug discovery process. The unique structural features of this molecule make it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic agents. Bromomethyl) -2-fluoro -5 - (< stronng >Trifluorometoxystrength>) -pyridine -6-carboxaldehyde (CAS No .1806014 -39 -0) is a multifunctional compound with significant potential in pharmaceutical research . Its structural features , including thBromo) methylgroup , fluorone atom , and trif luorometoxystrength>) group , make it an invaluable intermediate for synthesizing complex bioactive molecules . The compound's versatility is further enhanced by the presence o f a formyl gro>